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Compound of Interest

8-ethoxy-2-oxo-2H-chromene-3-
Compound Name: o
carboxylic acid

CAS No.: 81017-24-5

Cat. No.: B452143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity associated with
CAS number 81017-24-5, identified as 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid. The
guide covers its chemical structure, nomenclature, physicochemical properties, synthesis
protocols, and a discussion of its potential biological context based on related compounds.

Chemical Structure and Nomenclature

The chemical compound corresponding to CAS number 81017-24-5 is 8-Ethoxy-2-0x0-2H-
chromene-3-carboxylic acid.

Structure:
Nomenclature:
o CAS Name: 2H-1-Benzopyran-3-carboxylic acid, 8-ethoxy-2-oxo-

e IUPAC Name: 8-ethoxy-2-oxochromene-3-carboxylic acid[1]
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e Synonyms: 8-ethoxy-2-keto-chromene-3-carboxylic acid, 8-ethoxy-2-oxo-chromene-3-
carboxylic acid[1]

Physicochemical Properties

A summary of the known quantitative data for 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic
acid is presented in the table below.

Property Value Source

Molecular Formula C12H1005 [21[31[4]

Molecular Weight 234.21 g/mol [2][41[5]
Light yellow crystal / Gray-

Physical State Iy , Y d [6]
green solid

Melting Point 197-198°C

Infrared (IR) Spectrum (KBr, 3047, 2983, 1750, 1677, 1605,

cm™1) 1467, 1423, 1380, 1284, 1211

Note on Spectral Data: While specific *H and 3C NMR data for 8-Ethoxy-2-0x0-2H-
chromene-3-carboxylic acid are not readily available in the searched literature, data for the
closely related ethyl ester, ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate, has been
reported. For the purpose of structural elucidation, it is recommended to acquire *H NMR, 13C
NMR, and high-resolution mass spectrometry (HRMS) data for the specific compound.

Experimental Protocols: Synthesis

The synthesis of 8-Ethoxy-2-0x0-2H-chromene-3-carboxylic acid can be achieved through a
two-step process involving a Knoevenagel condensation followed by hydrolysis. The first step,
the synthesis of the ethyl ester precursor, is well-documented.

Step 1: Synthesis of Ethyl 8-Ethoxy-2-ox0-2H-chromene-3-carboxylate

This synthesis is achieved via a Knoevenagel condensation of 3-ethoxysalicylaldehyde and
diethyl malonate.
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e Reactants:

o

3-ethoxysalicylaldehyde

[¢]

Diethyl malonate

[¢]

Ethanol (solvent)

[e]

Piperidine (catalyst)
e Procedure:
o Dissolve 3-ethoxysalicylaldehyde and diethyl malonate in ethanol.
o Add a catalytic amount of piperidine to the solution.
o Stir the reaction mixture at room temperature for approximately 3 hours.
o Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, pour the reaction mixture into ice-cold water and acidify with dilute
hydrochloric acid to neutralize the piperidine.

o The product precipitates out of the solution.

o Collect the solid by filtration and wash with water.

o Purify the crude product by recrystallization from methanol.
Step 2: Hydrolysis to 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid
The ethyl ester is then hydrolyzed to the corresponding carboxylic acid.
» Reactants:

o Ethyl 8-ethoxy-2-oxo0-2H-chromene-3-carboxylate

o Sodium hydroxide (or another suitable base)
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o Ethanol/water (solvent)

o Hydrochloric acid (for acidification)

e Procedure:

o

Dissolve the ethyl ester in a mixture of ethanol and aqueous sodium hydroxide.

[¢]

Heat the mixture under reflux until the hydrolysis is complete (monitored by TLC).

[e]

Cool the reaction mixture and acidify with dilute hydrochloric acid until the product
precipitates.

[¢]

Collect the solid by filtration, wash with cold water, and dry.

Below is a Graphviz diagram illustrating the general workflow for the synthesis.
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Synthesis Workflow of 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid

Step 1: Knoevenagel Condensation

3-ethoxysalicylaldehyde +

Diethyl malonate Ethanol Piperidine

Acidification & Precipitation

Step 2: Hydrolysis

Ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate NaOH (aq) Ethanol

7

Acidification & Precipitation

8-Ethoxy-2-0x0-2H-chromene-3-carboxylic acid
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Synthesis Workflow
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Biological Activity and Potential Applications

There is currently a lack of specific research into the biological activity of 8-Ethoxy-2-o0xo-2H-
chromene-3-carboxylic acid. However, the broader class of coumarin-3-carboxylic acid
derivatives has been investigated for various pharmacological activities.

Studies on related compounds suggest potential as:

e Enzyme Inhibitors: Some coumarin-3-carboxylic acids have been shown to be reversible and
selective inhibitors of the monoamine oxidase B (MAO-B) isoform.[7]

o Anticancer Agents: Hydrolysis of some 8-methoxycoumarin-3-carboxamides to the
corresponding 3-carboxylic acid has shown a significant improvement in antiproliferative
activity against certain cancer cell lines.[8] This suggests that the carboxylic acid moiety at
the 3-position may be important for cytotoxicity in this class of compounds.

 NMDAR Modulators: Certain substituted coumarin-3-carboxylic acids have been identified as
negative allosteric modulators of N-Methyl-D-aspartate receptors (NMDARS).[9]

It is important to note that these activities are for related compounds and not for 8-Ethoxy-2-
oxo-2H-chromene-3-carboxylic acid itself. Further research is required to determine the
specific biological profile of this compound.

Below is a conceptual diagram illustrating the potential, though unconfirmed, areas of biological
interaction for this class of compounds.
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Potential Biological Interactions of Coumarin-3-Carboxylic Acids

Coumarin-3-Carboxylic Acid Scaffold

Monoamine Oxidase B (MAO-B) NMDA Receptors Cancer Cell Proliferation Pathways

Potential Pharmacological Effects

Enzyme Inhibition

Receptor Modulation Antiproliferative Activity

Click to download full resolution via product page

Potential Biological Interactions

Conclusion

8-Ethoxy-2-ox0-2H-chromene-3-carboxylic acid (CAS 81017-24-5) is a coumarin derivative
with well-defined physicochemical properties and established synthesis routes. While specific
biological data for this compound is lacking, the broader family of coumarin-3-carboxylic acids
demonstrates a range of interesting pharmacological activities, suggesting that this compound
could be a valuable subject for further investigation in drug discovery and development. Future
research should focus on detailed spectroscopic characterization and a thorough evaluation of
its biological activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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